Cas no 115991-76-9 (4,6-Pteridinedione,2-amino-7-[(1S,2R)-1,2-dihydroxypropyl]-4a,5-dihydro-)

• Product Name: 4,6-Pteridinedione,2-amino-7-[(1S,2R)-1,2-dihydroxypropyl]-4a,5-dihydro-
• CAS No: 115991-76-9
• MF: C₉H₁₁N₅O₄
• MW: 253.214740991592
• CID: 207776
• PubChem ID: 135618583
• Update Time: 2025-04-19

4,6-Pteridinedione,2-amino-7-[(1S,2R)-1,2-dihydroxypropyl]-4a,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4,6-Pteridinedione,2-amino-7-[(1S,2R)-1,2-dihydroxypropyl]-4a,5-dihydro-
• 6-oxoprimapterin
• 2-amino-7-[(1S,2R)-1,2-dihydroxypropyl]-1,5-dihydropteridine-4,6-dione
• 6-Oxo-7-isobiopterin
• L-erythro-6-Oxo-7-isobiopterin
• 7-(1,2-Dihydroxypropyl)-4-hydroxy-2-imino-1,5-dihydropteridin-6(2H)-one
• DTXSID20921889
• 2-amino-7-[(1S,2R)-1,2-dihydroxypropyl]-3,5-dihydropteridine-4,6-dione
• 115991-76-9

• Inchi： 1S/C9H11N5O4/c1-2(15)5(16)3-7(17)12-4-6(11-3)13-9(10)14-8(4)18/h2,5,15-16H,1H3,(H,12,17)(H3,10,11,13,14,18)/t2-,5-/m1/s1
• InChI Key： IVLRTAQPNLWWKT-DUZGATOHSA-N
• SMILES： O[C@@H](C1C(NC2C(NC(N)=NC=2N=1)=O)=O)[C@@H](C)O

Computed Properties

• Exact Mass: 253.08123
• Monoisotopic Mass: 253.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Density: 2.03
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.864
• PSA: 149.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives